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Compound Name: Ethyl 4-(butylamino)benzoate

Cat. No.: B140794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-(butylamino)benzoate is an organic compound used in chemical synthesis and is

structurally related to local anesthetics like Benzocaine.[1][2][3] As with many active

pharmaceutical ingredients and intermediates, achieving high purity is critical for downstream

applications and to ensure safety and efficacy in drug development. Recrystallization is a

fundamental and effective technique for the purification of solid organic compounds.[4] This

application note provides a detailed protocol for the purification of Ethyl 4-
(butylamino)benzoate by recrystallization, adapted from established methods for structurally

similar benzoate esters.

Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 4-(butylamino)benzoate is

presented in Table 1. This data is essential for designing the recrystallization protocol,

particularly the melting point for assessing purity and the boiling point for solvent selection.

Table 1: Physicochemical Data for Ethyl 4-(butylamino)benzoate
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Property Value Reference

Molecular Formula C₁₃H₁₉NO₂ [5]

Molecular Weight 221.30 g/mol [6]

Melting Point 68-70 °C (lit.) [6][7][8]

Boiling Point 220 °C at 2 mmHg (lit.) [6][8]

Appearance Light yellow powder [5][7]

CAS Number 94-32-6 [6]

Recrystallization Protocol
This protocol is based on the widely used ethanol/water solvent system, which is effective for

the recrystallization of analogous compounds such as Benzocaine.[2][3][9][10] The principle

relies on the high solubility of the compound in hot ethanol and its low solubility in the cold

solvent mixture, allowing for the formation of pure crystals upon cooling.

Materials and Equipment
Crude Ethyl 4-(butylamino)benzoate

Ethanol (95% or absolute)

Deionized Water

Activated Carbon (optional, for colored impurities)

Erlenmeyer flasks

Hot plate with magnetic stirring capability

Magnetic stir bar

Stemless funnel

Filter paper
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Büchner funnel and vacuum flask

Vacuum source

Ice bath

Drying oven or desiccator

Experimental Procedure
Dissolution: Place the crude Ethyl 4-(butylamino)benzoate into an Erlenmeyer flask with a

magnetic stir bar. For each gram of crude material, add approximately 5-10 mL of ethanol.

Heat the mixture on a hot plate with stirring until the solvent begins to gently boil and the

solid has completely dissolved.

Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to

cool slightly. Add a small amount of activated carbon to the solution, then reheat to boiling for

a few minutes. The activated carbon will adsorb colored impurities.

Hot Filtration (Optional): If activated carbon was used or if there are insoluble impurities,

perform a hot gravity filtration. Pre-heat a stemless funnel and a receiving Erlenmeyer flask

to prevent premature crystallization. Filter the hot solution to remove the solid impurities.

Inducing Crystallization: While the ethanol solution is still hot, add hot deionized water

dropwise with continuous stirring until the solution becomes faintly cloudy (persistent

turbidity). This indicates that the solution is saturated.

Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear

solution.

Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room

temperature undisturbed. Slow cooling promotes the formation of larger, purer crystals. Once

at room temperature, place the flask in an ice bath for at least 20-30 minutes to maximize

crystal formation.

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.
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Washing: Wash the crystals on the filter with a small amount of an ice-cold ethanol/water

mixture (e.g., 50:50) to remove any remaining soluble impurities.

Drying: Dry the purified crystals in a ventilated oven at 40-50 °C or under vacuum in a

desiccator until a constant mass is achieved.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[6]

Ethanol is flammable; avoid open flames and work in a well-ventilated area or a fume hood.

Handle hot glassware with appropriate clamps or tongs to prevent burns.

Consult the Safety Data Sheet (SDS) for Ethyl 4-(butylamino)benzoate for complete safety

and handling information.[7][11]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the recrystallization process for Ethyl 4-
(butylamino)benzoate.
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Caption: Workflow for the purification of Ethyl 4-(butylamino)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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